Cas no 630126-03-3 (Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-
• CAS No: 630126-03-3
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 427608
• PubChem ID: 54935478
• Update Time: 2025-04-19

Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-
• 4-(2-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-benzamine
• 4-(2-methylimidazol-1-yl)-3-(trifluoromethyl)aniline
• 4-(2-Methyl-imidazol-1-yl)-3-trifluoromethyl-phenylamine
• SCHEMBL1926995
• AKOS005935845
• 4-(2-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)aniline
• 630126-03-3
• DTXSID00716831

• Inchi： 1S/C11H10F3N3/c1-7-16-4-5-17(7)10-3-2-8(15)6-9(10)11(12,13)14/h2-6H,15H2,1H3
• InChI Key： WHLQHPOULXZENK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1C=CN=C1C)N)(F)F

Computed Properties

• Exact Mass: 241.0828
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84